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Introduction

Saralasin, also known as [Sar?, Ala®] Angiotensin Il, is a synthetic octapeptide analog of
Angiotensin Il. It functions as a competitive antagonist of the Angiotensin Il receptor type 1
(AT1) and also exhibits partial agonist activity.[1][2] Furthermore, emerging research has
identified Saralasin as an agonist for the Angiotensin Il receptor type 2 (AT2).[3] This dual
activity makes it a valuable tool for investigating the renin-angiotensin system (RAS) in various
physiological and pathophysiological contexts, including hypertension and cardiovascular
disease.[2][4]

These application notes provide detailed protocols for the preparation and use of Saralasin in
both in vitro and in vivo experimental settings.

Physicochemical and Pharmacokinetic Properties

Saralasin is a lyophilized white powder that is soluble in water, physiological saline, DMSO,
and ethanol.[5][6] Proper storage and handling are crucial to maintain its biological activity.

Table 1: Physicochemical Properties of Saralasin
Acetate
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Property

Value

Reference(s)

Molecular Formula

Ca2Hes5N13010 (as free base)

[2]

Molar Mass 912.05 g/mol (as free base) [2]
White to off-white lyophilized

Appearance [6]
powder
Soluble in water, DMSO,

Solubility ethanol, and physiological [5]

saline

Storage (Lyophilized)

Store at -20°C, protected from

moisture and light

[6]

Storage (Stock Solution)

-80°C for up to 6 months;
-20°C for up to 1 month

[7]

Table 2: P kinetic F f Saralasi

Parameter Species Value Reference(s)
Biochemical Half-life Human 3.2 min [1][8]
Pharmacologic Half- ]
) Human 8.2 min [1]
life
Biochemical Half-life Rat 4.2 min [1109]
Pharmacologic Half- )
) Rat 3.9 min [1]
life
Infusion Time to )

Human 12-15 min [8]

Plateau

Table 3: Receptor Binding Affinity of Saralasin
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Receptor Binding Affinity (Ki) Notes Reference(s)
For 74% of binding

AT1 Receptor 0.32 nM " [7]
sites

For the remaining
2.7 nM o _ [7]
binding sites

Induces neurite
AT2 Receptor Potent agonist outgrowth similar to [3]

Angiotensin Il

Signaling Pathways

Saralasin interacts with both AT1 and AT2 receptors, leading to complex downstream signaling
events. As a partial agonist at the AT1 receptor, it can weakly activate Gg/11-mediated
pathways. As an agonist at the AT2 receptor, it is thought to counteract many of the effects of
AT1 receptor activation.

AT2 Receptor Signaling

Saralasin i Counteracts AT1 Effects

(Agonist) (e.g., Vasodilation, Anti-proliferative)

AT1 Receptor Signaling

Saralasin Activates (weakl f [Caz*]i 1
AT1 Receptor Phospholipase C IP3 & DAG PKC Activation

(Partial Agonist)

Click to download full resolution via product page
Caption: Saralasin's dual interaction with AT1 and AT2 receptors.

Experimental Protocols
Preparation of Saralasin for In Vitro Use

This protocol describes the preparation of a stock solution and working solutions of Saralasin

for use in cell culture experiments.

o Saralasin acetate (lyophilized powder)
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Sterile, nuclease-free water or sterile phosphate-buffered saline (PBS)
Sterile, conical polypropylene tubes (1.5 mL and 15 mL)
Calibrated micropipettes and sterile tips

Allow the vial of lyophilized Saralasin acetate to equilibrate to room temperature before
opening to prevent condensation.

Calculate the volume of solvent needed to achieve a 1 mM stock solution. The molecular
weight of Saralasin free base is 912.05 g/mol . Adjust for the weight of the acetate salt if
specified by the manufacturer. For example, to make a 1 mM solution from 1 mg of
Saralasin (assuming the molecular weight of the acetate form is approximately 987 g/mol ),
dissolve it in 1.013 mL of solvent.

Aseptically add the calculated volume of sterile water or PBS to the vial.

Gently swirl the vial to dissolve the powder completely. Avoid vigorous shaking or vortexing
to prevent peptide degradation.

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

Store the stock solution aliquots at -20°C for up to one month or at -80°C for up to six
months.[7] Avoid repeated freeze-thaw cycles.

Thaw a single aliquot of the 1 mM Saralasin stock solution on ice.

Dilute the stock solution to the desired final concentration using sterile cell culture medium
appropriate for your cell line. For example, to prepare a 1 uM working solution, dilute the 1
mM stock solution 1:1000 in culture medium.

It is recommended to prepare working solutions fresh for each experiment.
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Start: Lyophilized Saralasin Acetate

\ 4

Equilibrate vial to room temperature

\ 4

Reconstitute in sterile water or PBS to 1 mM

A 4

Aliquot stock solution

\ 4

Store at -20°C or -80°C

\ 4

Thaw one aliquot on ice

A 4

Dilute to final concentration in cell culture medium

\ 4

Use in in vitro assay

Click to download full resolution via product page

Caption: Workflow for preparing Saralasin for in vitro experiments.

Preparation of Saralasin for In Vivo Use

This protocol details the preparation of Saralasin for intravenous (V) or subcutaneous (SC)
administration in animal models.

o Saralasin acetate (lyophilized powder)

» Sterile physiological saline (0.9% NacCl)

o Sterile, conical polypropylene tubes

o Calibrated micropipettes and sterile tips

e Syringes and appropriate needles for administration

 Bring the vial of lyophilized Saralasin acetate to room temperature.
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Aseptically add a precise volume of sterile physiological saline to the vial to achieve the
desired stock concentration. For example, to prepare a 1 mg/mL stock solution, dissolve 1
mg of Saralasin in 1 mL of saline.[5]

Gently swirl to ensure complete dissolution. The solution should be clear.[5]
It is recommended to use the freshly prepared solution immediately for optimal results.[5]

If a more complex vehicle is required, a common formulation for subcutaneous injection
involves a mixture of DMSO, PEG300, Tween-80, and saline.[10] However, for many
applications, sterile saline is sufficient.

For a 10 pg/kg IV dose in a 250 g rat:
o Total dose = 10 pg/kg * 0.25 kg = 2.5 pg

o If using a 100 pg/mL stock solution, the injection volume would be 25 pL.

Start: Lyophilized Saralasin Acetate

Equilibrate vial to room temperature

Reconstitute in sterile physiological saline

Calculate dose based on animal weight and desired concentration

Draw calculated volume into a sterile syringe

Administer via IV or SC route
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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